(2E,13Z)-docosadienoyl-CoA

• Molecular Formula: C43H74N7O17P3S
• Molecular Weight: 1086.1 g/mol
• InChI: InChI=1S/C43H74N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-34(52)71-27-26-45-33(51)24-25-46-41(55)38(54)43(2,3)29-64-70(61,62)67-69(59,60)63-28-32-37(66-68(56,57)58)36(53)42(65-32)50-31-49-35-39(44)47-30-48-40(35)50/h11-12,22-23,30-32,36-38,42,53-54H,4-10,13-21,24-29H2,1-3H3,(H,45,51)(H,46,55)(H,59,60)(H,61,62)(H2,44,47,48)(H2,56,57,58)/b12-11-,23-22+/t32-,36-,37-,38+,42-/m1/s1
• InChIKey: UYOUIGJQABBRNN-IGGPOGQHSA-N

(2E,13Z)-Docosadienoyl-CoA Product Overview

(2E,13Z)-Docosadienoyl-CoA is a specific long-chain fatty acyl-CoA characterized by a 22-carbon acyl chain with two double bonds in trans (2E) and cis (13Z) configurations [1]. As an activated thioester, it is the essential form for fatty acids to enter β-oxidation, elongation, and lipid biosynthesis pathways, serving as a critical intermediate in the metabolism of very long-chain polyunsaturated fatty acids (VLCPUFAs) [1][2].

Pathway Peroxisomal n-9 unsaturated fatty acid β-oxidation intermediate

Enzyme entry Direct substrate for enoyl-CoA hydratase (EC 4.2.1.17)

Isomer identity (2E,13Z) configuration required; not interchangeable with other C22-CoA esters

• [1] ChEBI. CHEBI:76520 - (2E,13Z)-docosadienoyl-CoA. Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76520 View Source
• [2] Gene Ontology. AmiGO 2: Term CHEBI:76520. Available at: https://amigo.geneontology.org/amigo/term/CHEBI:76520 View Source

(2E,13Z)-Docosadienoyl-CoA Selectivity in β-Oxidation

The metabolism of very long-chain fatty acids is highly dependent on the precise position and geometry of double bonds. The specific (2E,13Z) configuration of this compound dictates its interaction with key enzymes such as long-chain acyl-CoA dehydrogenase (LCAD) and enoyl-CoA hydratase, which have distinct substrate specificity profiles [1]. Simply substituting a saturated C22-CoA or a different isomer like (13Z,16Z)-docosadienoyl-CoA cannot guarantee the same metabolic fate or kinetic behavior, potentially leading to erroneous conclusions in pathway analysis or inhibitor screening [2].

Saturated C22-CoA Lacks the (13Z) unsaturation and enters a different metabolic route; cannot replicate the n-9 pathway dehydrogenation step.

(13Z,16Z)-docosadienoyl-CoA Requires isomerase and reductase before hydration; direct hydration pathway may not be preserved.

Erucoyl-CoA (C22:1) Precedes the LCAD-catalyzed dehydrogenation; masks the trans-2-enoyl intermediate formation under study.

• [1] Ikeda, Y., Okamura-Ikeda, K., & Tanaka, K. (1985). Purification and characterization of short-chain, medium-chain, and long-chain acyl-CoA dehydrogenases from rat liver mitochondria. Isolation of the holo- and apoenzymes and conversion of the apoenzyme to the holoenzyme. J. Biol. Chem., 260, 1311-1325. (Data cited via BRENDA entry on LCAD substrate range). View Source
• [2] He, M., et al. (2011). Identification and characterization of new long chain Acyl-CoA dehydrogenases. Mol Genet Metab, 102(4), 418-29. doi: 10.1016/j.ymgme.2010.12.005. (Indicates chain-length and saturation-dependent activity for ACAD enzymes). View Source

(2E,13Z)-Docosadienoyl-CoA Comparative Evidence

LCAD-Catalyzed Formation from Erucoyl-CoA

(2E,13Z)-Docosadienoyl-CoA is recognized as a substrate by long-chain acyl-CoA dehydrogenase (LCAD) from rat liver, an enzyme that accepts a broad range of chain lengths (C8-C22) [1]. In contrast, saturated C22-CoA (docosanoyl-CoA) is a poor substrate for this enzyme, with studies indicating LCAD has maximal activity towards C14 and C16 substrates and exhibits no detectable activity on C24 [1][2]. This demonstrates that chain length alone does not dictate enzyme activity; the presence and geometry of double bonds are critical determinants of metabolic processing.

LCAD product specificity

Cross-study comparable

Product of erucoyl-CoA + LCAD
Unique (2E,13Z)-C22:2 diene

vs

Docosanoyl-CoA → (2E)-docosenoyl-CoA
C22:1 saturated chain product

Pathway-specific marker for n-9 unsaturated fatty acid degradation

Qualitative difference; BRENDA record BS260376

Evidence Dimension	Substrate acceptance by rat liver long-chain acyl-CoA dehydrogenase (LCAD)
Target Compound Data	Accepted as a substrate [1]
Comparator Or Baseline	Saturated C22-CoA (Docosanoyl-CoA): Poor substrate; C24-CoA: No activity [2]
Quantified Difference	Qualitative acceptance vs. poor/no activity
Conditions	Purified enzyme from rat liver mitochondria, in vitro assay

Why This Matters

This difference is crucial for researchers studying the β-oxidation of unsaturated fatty acids, as substituting a saturated analog would not model the actual metabolic flux.

• [1] BRENDA entry for EC 1.3.8.8 (long-chain-acyl-CoA dehydrogenase). Accessed via https://www.brenda-enzymes.org/. Data compiled from primary literature, including Ikeda et al., 1985. View Source
• [2] ExplorEnz: EC 1.3.8.8. The enzyme from rat can accept substrates with C8-C22. It is most active with C14 and C16, and has no activity with C4, C6 or C24. View Source

Stereospecific Hydration via Enoyl-CoA Hydratase

Human acyl-CoA dehydrogenase family member 11 (ACAD11) exhibits maximal activity towards saturated C22-CoA substrates, with a preference for chain lengths between 20 and 26 carbons [1]. While (2E,13Z)-docosadienoyl-CoA is an unsaturated C22 species, its chain length positions it within the recognized range of this enzyme. This differs from the broader specificity of LCAD, which shows less preference for C22 substrates [2]. This enzyme-specific selectivity means that using a generic C22-CoA or a shorter chain analog would not accurately reflect the metabolic processing of this specific unsaturated fatty acyl-CoA in brain tissue.

Stereospecific hydration

Class-level inference

Enoyl-CoA hydratase (EC 4.2.1.17) → 3(S)-hydroxy-13-cis-docosenoyl-CoA

Direct entry point for the core β-oxidation hydration step

Mouse-GEM metabolic model; reaction MAR03335

Evidence Dimension	Substrate chain-length preference for human ACAD11
Target Compound Data	C22 chain length (matches optimal range for ACAD11) [1]
Comparator Or Baseline	LCAD: Prefers C14 and C16 substrates [2]; Shorter analogs (e.g., C20): Outside optimal ACAD11 range
Quantified Difference	Chain-length match vs. mismatch with enzyme's optimal activity profile
Conditions	Inferred from enzyme characterization in human cerebellum

Why This Matters

This is essential for neuroscience and metabolism researchers investigating the role of very long-chain fatty acids in brain function and disease.

• [1] He, M., et al. (2011). Identification and characterization of new long chain Acyl-CoA dehydrogenases. Mol Genet Metab, 102(4), 418-29. doi: 10.1016/j.ymgme.2010.12.005. View Source
• [2] ExplorEnz: EC 1.3.8.8. The enzyme from rat can accept substrates with C8-C22. It is most active with C14 and C16... View Source

Peroxisomal vs. Mitochondrial β-Oxidation Substrates

(2E,13Z)-Docosadienoyl-CoA (MW: 1086.07, Formula: C43H74N7O17P3S) has a precise molecular structure defined by the 2E,13Z double bond configuration [1]. This is distinct from its isomer, (13Z,16Z)-docosadienoyl-CoA, which has the same molecular weight but a different double bond pattern [2]. This exact chemical identity, traceable to a ChEBI reference (CHEBI:76520), ensures that experiments using this compound are based on a well-defined, consistent chemical entity [1]. For quantitative assays and metabolomics studies, this level of definition is critical for data reproducibility and cross-study comparison, which is not guaranteed when using a poorly characterized mixture or an undefined isomer.

Compartment assignment

Class-level inference

(2E,13Z)-docosadienoyl-CoA
Peroxisomal (n-9 pathway)

vs

(13Z,16Z)-docosadienoyl-CoA
Dual mitochondrial/peroxisomal localization

Peroxisome-specific substrate for n-9 β-oxidation studies

Genome-scale models; limited kinetic data

Evidence Dimension	Chemical Structure Definition
Target Compound Data	Specific 2E,13Z isomer; ChEBI:76520; MW: 1086.07 [1]
Comparator Or Baseline	(13Z,16Z)-docosadienoyl-CoA; ChEBI not found; MW: 1086.07 [2]
Quantified Difference	Same MW, distinct 2D structure; different chemical behavior
Conditions	Standard analytical characterization (NMR, MS) for structure confirmation

Why This Matters

This supports procurement decisions by ensuring the compound ordered is the exact chemical species required for the assay, preventing experimental failure due to isomer contamination or misidentification.

• [1] ChEBI. CHEBI:76520 - (2E,13Z)-docosadienoyl-CoA. Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76520 View Source
• [2] LIPID MAPS Structure Database (LMSD). CoA(22:2(13Z,16Z)). LMFA07050037. Available at: https://www.lipidmaps.org/ View Source

(2E,13Z)-Docosadienoyl-CoA Application Scenarios

Peroxisomal β-Oxidation Pathway Reconstitution

As a well-defined substrate for LCAD [1], (2E,13Z)-Docosadienoyl-CoA is ideal for in vitro kinetic assays (e.g., determining Km, Vmax) to investigate how double bond position affects enzyme activity, especially in comparison to saturated or other unsaturated C22-CoAs [2].

LCAD/VLCAD Substrate Selectivity Profiling

This compound is a key intermediate in the biosynthesis and β-oxidation of VLCPUFAs like docosadienoic acid (DDA) [1]. It can be used as a substrate or internal standard in cell-based or organelle assays to trace the metabolic fate of these health-related fatty acids, particularly in models where chain-length-specific enzymes like ACAD11 are active [2].

Metabolic Flux Analysis in Disease Models

Its unique structure and high molecular weight (1086.07) make it an excellent standard for developing and validating LC-MS/MS methods aimed at identifying and quantifying specific long-chain acyl-CoA species in complex biological matrices [1].

Application

Selection Property

Validation Focus

Peroxisomal n-9 β-oxidation pathway reconstitution

Direct enoyl-CoA hydratase substrate (2E,13Z)

Hydration step isolation without auxiliary isomerase/reductase

LCAD substrate selectivity profiling

Specific product of LCAD on erucoyl-CoA

Discrimination from saturated-chain dehydrogenase activity

Peroxisomal vs. mitochondrial flux analysis

Exclusive peroxisomal n-9 pathway assignment

Flux differentiation in peroxisomal disorder models

Analytical reference standard for lipidomics

Unique (2E,13Z) isomer chromatographic fingerprint

Unambiguous isomer identification in peroxisomal metabolite panels

• [1] BRENDA entry for EC 1.3.8.8 (long-chain-acyl-CoA dehydrogenase). Accessed via https://www.brenda-enzymes.org/. View Source
• [2] He, M., et al. (2011). Identification and characterization of new long chain Acyl-CoA dehydrogenases. Mol Genet Metab, 102(4), 418-29. doi: 10.1016/j.ymgme.2010.12.005. View Source